Cas no 2034381-27-4 (3-{1-5-(pyridin-3-yl)-1,2-oxazole-3-carbonylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one)

• Product Name: 3-{1-5-(pyridin-3-yl)-1,2-oxazole-3-carbonylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one
• CAS No: 2034381-27-4
• MF: C₁₉H₁₆N₆O₃S
• MW: 408.433741569519
• CID: 6252649
• PubChem ID: 121021823
• Update Time: 2025-05-20

3-{1-5-(pyridin-3-yl)-1,2-oxazole-3-carbonylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{1-5-(pyridin-3-yl)-1,2-oxazole-3-carbonylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one
• AKOS026698122
• 3-(1-(5-(pyridin-3-yl)isoxazole-3-carbonyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
• 3-[1-(5-pyridin-3-yl-1,2-oxazole-3-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one
• 2034381-27-4
• 3-{1-[5-(pyridin-3-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one
• F6559-0969

• Inchi： 1S/C19H16N6O3S/c26-18(15-10-16(28-22-15)12-2-1-6-20-11-12)24-7-3-13(4-8-24)25-19(27)17-14(21-23-25)5-9-29-17/h1-2,5-6,9-11,13H,3-4,7-8H2
• InChI Key： DYDOMKNJOXLVMY-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C1CCN(C(C3C=C(C4C=NC=CC=4)ON=3)=O)CC1)N=N2)=O

Computed Properties

• Exact Mass: 408.10045957g/mol
• Monoisotopic Mass: 408.10045957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 133Ų

Additional information on 3-{1-5-(pyridin-3-yl)-1,2-oxazole-3-carbonylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one

3-{1-5-(pyridin-3-yl)-1,2-oxazole-3-carbonylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one (CAS 2034381-27-4): A Comprehensive Overview

The 3-{1-5-(pyridin-3-yl)-1,2-oxazole-3-carbonylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one (CAS 2034381-27-4) represents a cutting-edge heterocyclic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This structurally complex molecule combines multiple pharmacophores including pyridine, oxazole, piperidine, and thienotriazinone moieties, making it particularly interesting for drug discovery applications.

Recent searches in scientific databases and AI-powered research tools indicate growing interest in multi-target drug molecules and kinase inhibitors, areas where this compound shows theoretical promise. The presence of both hydrogen bond acceptors and aromatic systems in its structure suggests potential interactions with various biological targets, aligning with current trends in fragment-based drug design.

From a chemical perspective, CAS 2034381-27-4 exhibits several noteworthy characteristics. The thieno[3,2-d][1,2,3]triazin-4-one core provides a rigid planar structure that may contribute to DNA intercalation properties, while the 1,2-oxazole-3-carbonylpiperidine fragment introduces conformational flexibility. This balance between rigidity and flexibility is crucial for modern drug-like properties, a frequent search topic among medicinal chemists.

The pyridin-3-yl substituent at position 5 of the oxazole ring enhances the compound's potential as a metal-chelating agent, which could be valuable in designing enzyme inhibitors. Computational studies suggest the molecule may have favorable ADME properties, another hot topic in pharmaceutical research, though experimental validation would be required.

In terms of synthetic applications, the 3-{1-5-(pyridin-3-yl)-1,2-oxazole-3-carbonylpiperidin-4-yl} substitution pattern offers multiple sites for further chemical modification, making it a versatile scaffold for combinatorial chemistry. Researchers investigating structure-activity relationships (SAR) frequently search for such adaptable molecular frameworks.

The compound's potential extends to materials science applications, where its conjugated π-electron system might contribute to interesting photophysical properties. This aligns with growing interest in organic electronic materials and fluorescent probes, as evidenced by search trends in chemical databases.

From a commercial perspective, CAS 2034381-27-4 represents a niche but important building block in drug discovery. The global market for pharmaceutical intermediates continues to expand, driven by increasing R&D investment in targeted therapies and personalized medicine approaches.

Quality control considerations for this compound would focus on its heterocyclic purity and stereochemical integrity, particularly regarding the piperidine ring conformation. Advanced analytical techniques like HPLC-MS and NMR spectroscopy would be essential for characterization, topics frequently searched by quality control specialists.

Environmental and safety assessments suggest that 3-{1-5-(pyridin-3-yl)-1,2-oxazole-3-carbonylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one should be handled with standard laboratory precautions. Proper waste disposal procedures for nitrogen-containing heterocycles would apply, an important consideration for sustainable chemistry practices.

Future research directions for this compound might explore its potential as a protein-protein interaction inhibitor or as a component in proteolysis targeting chimeras (PROTACs), both trending topics in drug discovery. The molecule's structural features make it particularly interesting for allosteric modulation studies.

In conclusion, CAS 2034381-27-4 represents a fascinating case study in modern heterocyclic chemistry, combining multiple privileged structures into a single molecular entity. Its potential applications span from medicinal chemistry to materials science, making it a compound worth watching in scientific literature and patent filings.